Cas no 2172457-23-5 (2-methyl-5-(pentan-3-yl)-1,3,2lambda5-dioxaphosphinane-2-thione)

• Product Name: 2-methyl-5-(pentan-3-yl)-1,3,2lambda5-dioxaphosphinane-2-thione
• CAS No: 2172457-23-5
• MF: C₉H₁₉O₂PS
• MW: 222.284722566605
• CID: 6585810
• PubChem ID: 165525662
• Update Time: 2025-06-22

2-methyl-5-(pentan-3-yl)-1,3,2lambda5-dioxaphosphinane-2-thione Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(pentan-3-yl)-1,3,2lambda5-dioxaphosphinane-2-thione
• 2172457-23-5
• EN300-1459318

• Inchi： 1S/C9H19O2PS/c1-4-8(5-2)9-6-10-12(3,13)11-7-9/h8-9H,4-7H2,1-3H3
• InChI Key： CGOLGUOZPWUZFC-UHFFFAOYSA-N
• SMILES： S=P1(C)OCC(CO1)C(CC)CC

Computed Properties

• Exact Mass: 222.08433802g/mol
• Monoisotopic Mass: 222.08433802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.6Ų

Additional information on 2-methyl-5-(pentan-3-yl)-1,3,2lambda5-dioxaphosphinane-2-thione

Introduction to 2-methyl-5-(pentan-3-yl)-1,3,2lambda5-dioxaphosphinane-2-thione (CAS No. 2172457-23-5)

2-methyl-5-(pentan-3-yl)-1,3,2lambda5-dioxaphosphinane-2-thione, identified by its CAS number 2172457-23-5, is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural features and potential biological activities. This compound belongs to the class of phosphine oxides, which are known for their diverse applications in pharmaceuticals, agrochemicals, and material science. The presence of both sulfur and oxygen atoms in its ring structure endows it with distinctive electronic and steric properties, making it a promising candidate for further investigation.

The molecular structure of 2-methyl-5-(pentan-3-yl)-1,3,2lambda5-dioxaphosphinane-2-thione consists of a phosphine oxide core substituted with a methyl group at the 2-position and a pentan-3-yl chain at the 5-position. This specific arrangement creates a rigid framework that can interact with biological targets in a highly selective manner. The compound’s ability to undergo various chemical transformations makes it an attractive scaffold for drug discovery and development. In particular, the thione group at the 2-position can participate in redox reactions, which is a critical feature for designing bioactive molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-methyl-5-(pentan-3-yl)-1,3,2lambda5-dioxaphosphinane-2-thione with greater accuracy. Molecular docking studies have shown that this compound can bind to several protein targets, including enzymes and receptors involved in inflammatory pathways. These interactions suggest that 2-methyl-5-(pentan-3-yl)-1,3,2lambda5-dioxaphosphinane-2-thione may exhibit anti-inflammatory properties, making it a potential lead compound for the development of novel therapeutic agents.

Furthermore, the synthesis of 2-methyl-5-(pentan-3-yl)-1,3,2lambda5-dioxaphosphinane-2-thione has been optimized using modern synthetic techniques to improve yield and purity. The use of transition metal-catalyzed reactions has allowed for the efficient construction of its complex framework. This synthetic approach not only facilitates the production of this compound but also provides insights into the development of similar heterocyclic molecules with tailored biological activities.

In vitro studies have begun to explore the pharmacological profile of 2-methyl-5-(pentan-3-yl)-1,3,2lambda5-dioxaphosphinane-2-thione, focusing on its interactions with cellular pathways relevant to human health. Preliminary results indicate that this compound can modulate key signaling cascades involved in diseases such as cancer and neurodegeneration. For instance, its ability to inhibit specific kinases has been observed in cell-based assays, suggesting potential applications in oncology research. Additionally, its interaction with mitochondrial enzymes suggests a possible role in energy metabolism regulation.

The chemical stability of CAS No. 2172457-23-5 is another area of interest. Research has demonstrated that under controlled conditions, this compound exhibits excellent shelf life and remains stable during storage. This stability is crucial for its practical application in pharmaceutical formulations and clinical trials. Furthermore, its solubility profile has been investigated to enhance bioavailability. By modifying its structural attributes, scientists aim to improve its solubility in aqueous solutions while maintaining its biological efficacy.

The environmental impact of synthesizing and using CAS No. 2172457-23-5 has also been considered. Green chemistry principles have been applied to minimize waste and reduce energy consumption during production. These efforts align with global initiatives to promote sustainable chemical manufacturing practices. As a result, the synthesis of this compound is becoming increasingly eco-friendly while maintaining high yields and purity standards.

Future research directions for CAS No. 2172457-23-5 include exploring its potential as an intermediate in multi-step syntheses and investigating its role in drug development pipelines. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these studies and bring new insights into its therapeutic applications. The growing interest in phosphine oxide derivatives underscores their importance as versatile building blocks in medicinal chemistry.

In conclusion,CAS No. 2172457-23-5, or 2-methyl-5-(pentan-3-yl)-1,3,2lambda5-dioxaphosphinane-2-thione, represents a significant advancement in heterocyclic chemistry with promising biological applications. Its unique structure and functional groups make it a valuable candidate for further exploration in drug discovery and development.